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Compound of Interest

Compound Name:
Methyl 6-Oxo-1-phenyl-1,6-

dihydropyridine-3-carboxylate

Cat. No.: B017288 Get Quote

An In-depth Technical Guide on Quizalofop-p-ethyl

Introduction

This technical guide provides a comprehensive overview of the chemical properties, uses, and

mechanism of action of Quizalofop-p-ethyl. While the user specified CAS number 77837-09-3,

the compound that aligns with the in-depth requirements for a technical guide in the field of

agricultural science and drug development is Quizalofop-p-ethyl, which has the CAS number

100646-51-3.[1][2] Quizalofop-p-ethyl is a selective, post-emergence herbicide used to control

grass weeds in a variety of broadleaf crops.[1][2][3] It belongs to the aryloxyphenoxypropionate

("fop") chemical class of herbicides.[3][4] This guide will delve into its physicochemical

properties, applications, and the biochemical pathways it affects.

Chemical and Physical Properties
Quizalofop-p-ethyl is the R-enantiomer of quizalofop-ethyl and is the active isomer.[5][6] The

technical grade product is an off-white to pale brown crystalline solid or a light brown to amber-

colored liquid.[1][3][7] It is characterized by low solubility in water and higher solubility in

organic solvents.[1][3]

Table 1: Physicochemical Properties of Quizalofop-p-ethyl
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Property Value Reference

Chemical Name

Ethyl (R)-2-[4-(6-

chloroquinoxalin-2-

yloxy)phenoxy]propionate

[1][3][7]

CAS Number 100646-51-3 [1][2][8]

Molecular Formula C₁₉H₁₇ClN₂O₄ [3][8]

Molecular Weight 372.8 g/mol [3][8]

Appearance
Pale brown crystal; Light

brown to amber liquid
[1][3]

Melting Point 76-77 °C [1]

Water Solubility 0.4 mg/L at 20 °C [1]

Vapor Pressure 0.000011 mPa at 20 °C [1]

Stability

Stable under normal storage

conditions; sensitive to alkaline

conditions

[3]

Uses and Applications
Quizalofop-p-ethyl is a selective herbicide used for the post-emergence control of annual and

perennial grass weeds.[1][2][3] Its high selectivity allows it to be used in a wide variety of

broadleaf crops without causing harm.[4][5]

Table 2: Applications of Quizalofop-p-ethyl
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Application Details Reference

Target Crops

Soybeans, sugar beets, cotton,

peanuts, rapeseed (canola),

potatoes, flax, peas,

vegetables, and fruit trees.[1]

[6][8]

[1][6][8]

Target Weeds

Effective against

barnyardgrass, foxtail, wild

oats, brome, and couch grass.

[8]

[8]

Application Timing

Applied post-emergence when

grass weeds are actively

growing, typically at the 2-6

leaf stage.[3][9]

[3][9]

Formulations

Available as emulsifiable

concentrates (EC) and

technical grade (TC).[8]

[8]

Mechanism of Action
Quizalofop-p-ethyl is a systemic herbicide that is absorbed through the foliage of the plant and

translocated to the meristematic tissues, which are the sites of active growth.[5][8][9] In the

plant, it is hydrolyzed to its active acid form, quizalofop-p.[5]

The primary mode of action of quizalofop-p is the inhibition of the enzyme acetyl-CoA

carboxylase (ACCase).[3][4][5][8] ACCase is a critical enzyme in the biosynthesis of fatty acids,

which are essential components of cell membranes.[4][8] By inhibiting ACCase, quizalofop-p

disrupts the production of lipids, leading to a cessation of cell membrane formation and

ultimately, the death of the grass weed.[3][4] Broadleaf crops are not affected because their

ACCase enzyme is structurally different and insensitive to this class of herbicides.[3][5]
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Mechanism of action of Quizalofop-p-ethyl.

Experimental Protocols
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Analysis of Quizalofop-p-ethyl Residues in Soil
This protocol outlines a method for the determination of quizalofop-p-ethyl and its metabolite,

quizalofop-p, in soil samples using liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

1. Sample Preparation:

Weigh 5 g of soil into a centrifuge tube.

Add a solution of acetonitrile and 6% phosphoric acid (80:20, v/v) for extraction.

Shake the mixture vigorously.

Centrifuge the sample to separate the solid and liquid phases.

2. Extract Dilution:

Take an aliquot of the supernatant.

Dilute the extract with a solution of acetonitrile and water (90:10, v/v).

3. LC-MS/MS Analysis:

Inject the diluted extract into the LC-MS/MS system.

For quizalofop-p-ethyl, monitor the transition at m/z 373.0 → 299.0 for quantification and m/z

375.0 → 300.9 for confirmation in positive ion mode.[10]

For quizalofop-p, monitor the transition at m/z 345.0 → 299.0 for quantification and m/z

345.0 → 100.0 for confirmation in positive ion mode.[10]

4. Quantification:

The limit of quantitation (LOQ) for both quizalofop-p-ethyl and quizalofop-p is 0.005 mg/kg.

[10]
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Workflow for soil residue analysis.

Toxicological Profile
Table 3: Toxicological Data for Quizalofop-p-ethyl

Test Result Species Reference

Acute Oral LD₅₀ >2000 mg/kg Rat [1]

Acute Dermal LD₅₀ >2000 mg/kg Mouse, Rat, Rabbit [1]

4-hour Inhalation LC₅₀ 5.8 mg/L Rat [1]

Eye Irritation Slightly irritating Rabbit [1]

Skin Irritation Non-irritating Rabbit [1]

Skin Sensitization Non-sensitizing Guinea Pig [1]

Carcinogenicity Not carcinogenic Animal studies [1][11]

Environmental Fate
Quizalofop-p-ethyl is moderately persistent in soil, with a reported half-life of 60 days.[1] It has

low mobility in soil and is not expected to leach significantly into groundwater.[1] In terms of its

ecological effects, it is practically non-toxic to birds and bees but is highly to very highly toxic to

fish.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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